Cas no 941930-22-9 (2-4-(methylsulfanyl)phenyl-N-(4-nitrophenyl)acetamide)

• Product Name: 2-4-(methylsulfanyl)phenyl-N-(4-nitrophenyl)acetamide
• CAS No: 941930-22-9
• MF: C₁₅H₁₄N₂O₃S
• MW: 302.348262310028
• CID: 5501774
• Update Time: 2025-05-22

2-4-(methylsulfanyl)phenyl-N-(4-nitrophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylsulfanylphenyl)-N-(4-nitrophenyl)acetamide
• 2-4-(methylsulfanyl)phenyl-N-(4-nitrophenyl)acetamide

• Inchi： 1S/C15H14N2O3S/c1-21-14-8-2-11(3-9-14)10-15(18)16-12-4-6-13(7-5-12)17(19)20/h2-9H,10H2,1H3,(H,16,18)
• InChI Key： PKYJREITKGBSFI-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C([N+]([O-])=O)C=C1)(=O)CC1=CC=C(SC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-4-(methylsulfanyl)phenyl-N-(4-nitrophenyl)acetamide

2-4-(Methylsulfanyl)phenyl-N-(4-nitrophenyl)acetamide: A Comprehensive Overview

The compound with CAS No. 941930-22-9, commonly referred to as 2-4-(methylsulfanyl)phenyl-N-(4-nitrophenyl)acetamide, has garnered significant attention in the scientific community due to its unique chemical properties and potential applications. This compound is a derivative of acetamide, featuring a methylsulfanyl group attached to the phenyl ring and a nitro group on the nitrogen atom. Its structure endows it with versatile reactivity, making it a valuable molecule in various fields such as pharmaceuticals, agrochemicals, and materials science.

Recent studies have highlighted the importance of methylsulfanyl groups in modulating the electronic properties of aromatic compounds. The presence of this group in 2-4-(methylsulfanyl)phenyl-N-(4-nitrophenyl)acetamide enhances its ability to participate in π-π interactions, which is crucial for its role in supramolecular chemistry. Additionally, the nitro group attached to the nitrogen atom introduces electron-withdrawing effects, further tuning the compound's reactivity and stability.

One of the most promising applications of this compound lies in its potential as a building block for drug development. Researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, its ability to act as a ligand in metalloenzyme inhibition has opened new avenues for designing therapeutic agents targeting neurodegenerative diseases.

In the realm of materials science, 2-4-(methylsulfanyl)phenyl-N-(4-nitrophenyl)acetamide has been investigated for its role in creating self-assembled monolayers (SAMs). These SAMs exhibit unique surface properties, making them ideal candidates for biosensor applications. Recent advancements have demonstrated enhanced sensitivity and selectivity when this compound is used as a functional layer in biosensors for detecting biomolecules such as proteins and nucleic acids.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution and condensation reactions. Researchers have optimized these steps to achieve high yields and purity, ensuring scalability for industrial applications. The use of green chemistry principles in its synthesis has also been explored, reducing environmental impact while maintaining product quality.

Despite its numerous advantages, the handling and storage of 2-4-(methylsulfanyl)phenyl-N-(4-nitrophenyl)acetamide require careful consideration due to its sensitivity to light and moisture. Proper storage conditions are essential to maintain its stability and prevent degradation, which could compromise its performance in downstream applications.

In conclusion, 2-4-(methylsulfanyl)phenyl-N-(4-nitrophenyl)acetamide (CAS No. 941930-22-9) stands out as a versatile compound with immense potential across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within the chemical sciences.